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This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for common issues encountered during microbiological experiments. Our goal is to

provide researchers, scientists, and drug development professionals with clear and actionable

solutions to ensure accurate and reliable results.

Methyl Red (MR) Test: Troubleshooting and FAQs
The Methyl Red (MR) test is a biochemical assay used to identify bacteria that produce stable

acid end products through mixed-acid fermentation of glucose. An inconclusive orange color is

a common issue that can lead to misinterpretation of results. This guide provides a step-by-

step approach to troubleshoot this problem.

Frequently Asked Questions (FAQs)
Q1: What does an orange color in the Methyl Red test indicate?

An orange color in the MR test is an inconclusive result. It suggests that the pH of the culture

medium is between 4.4 and 6.2.[1] This intermediate pH can occur for several reasons, most

commonly insufficient incubation time.[2][3]

Q2: What are the expected positive and negative results for the MR test?

Positive Result: A distinct red color indicates the presence of sufficient acid production,

lowering the pH to 4.4 or below.[2][3] Escherichia coli is a typical example of an MR-positive

organism.[4]
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Negative Result: A yellow color indicates that little to no acid was produced, and the pH of

the medium is 6.0 or higher.[2][3] Enterobacter aerogenes is a common MR-negative control.

[4]

Q3: Can the initial inoculum size affect the MR test results?

Yes, the density of the inoculum is a critical factor. A heavy inoculum may inhibit bacterial

growth, while a very light inoculum might require a longer incubation period to produce a

definitive result.[5][6]

Troubleshooting Guide: Inconclusive Orange Result
If you observe an orange color in your Methyl Red test, follow these troubleshooting steps:

Extend the Incubation Period: The most common cause of an orange result is an insufficient

incubation period.[2][4] MR-negative organisms may initially produce acids from glucose

fermentation, causing a temporary drop in pH. However, with extended incubation, they will

subsequently metabolize these acidic products, leading to a rise in pH.

Action: Continue to incubate the broth culture for an additional 24 to 48 hours and then

repeat the test.[2] Some protocols suggest incubation for up to five days may be

necessary.[5]

Verify the Culture Purity: Contamination of the culture can lead to ambiguous results.

Action: Streak the culture onto an appropriate agar medium to check for purity. If

contamination is detected, repeat the test with a pure culture.

Review the Experimental Protocol: Deviations from the standard protocol can affect the

outcome.

Action: Ensure that the correct medium (MR-VP broth) was used and that the ratio of broth

volume to the size of the test tube is appropriate. Smaller broth volumes (e.g., 0.5 ml) in a

larger tube can lead to better aeration and more reliable results in shorter incubation

times.[6]

Check the Reagent Quality: The Methyl Red indicator solution should be of good quality.
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Action: Test the Methyl Red reagent with known positive (E. coli) and negative (E.

aerogenes) control strains to ensure it is performing as expected.

Quantitative Data Summary
Parameter

Positive Result
(Red)

Inconclusive
(Orange)

Negative Result
(Yellow)

pH ≤ 4.4 4.4 - 6.2 ≥ 6.0

Incubation Time Minimum 48 hours
Often observed at 24-

48 hours

Typically after 48+

hours

Experimental Protocol: Methyl Red (MR) Test
Objective: To determine if a microorganism performs mixed-acid fermentation.

Materials:

MR-VP broth

Pure culture of the test organism (18-24 hour culture)

Sterile inoculating loop or needle

Incubator (35-37°C)

Methyl Red reagent (0.1 g of methyl red in 300 ml of 95% ethyl alcohol, with 200 ml of

distilled water added)

Test tubes

Procedure:

Inoculate a tube of MR-VP broth with a light inoculum of the pure culture of the test

organism.

Incubate the tube aerobically at 35-37°C for a minimum of 48 hours.
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Aseptically transfer approximately 1 ml of the incubated broth to a clean, empty test tube.

Add 2-3 drops of the Methyl Red reagent to the aliquot.

Observe for an immediate color change.

Interpretation of Results:

Red: Positive for mixed-acid fermentation.

Yellow: Negative for mixed-acid fermentation.

Orange: Inconclusive result. Re-incubate the remaining broth for an additional 24-48 hours

and repeat the test.

Visualizing the Troubleshooting Workflow
The following diagram illustrates the logical steps to take when faced with an inconclusive

orange result in a Methyl Red test.
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Caption: Troubleshooting workflow for an inconclusive Methyl Red test result.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Interpreting Methyl Red Test Results & Analysis [sd.fuv.edu.br]

2. asm.org [asm.org]

3. Methyl Red Test Definition, Purpose & Results - Lesson | Study.com [study.com]

4. microbenotes.com [microbenotes.com]

5. microbiologyinfo.com [microbiologyinfo.com]

6. Improved 18-hour methyl red test - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Support Center: Troubleshooting
Microbiological Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147328#inconclusive-orange-color-in-methyl-red-
test-what-to-do]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b147328?utm_src=pdf-custom-synthesis
https://sd.fuv.edu.br/methyl-red-test-results/
https://asm.org/getmedia/40946f85-9357-4563-aa8a-994427efa825/methyl-red-and-voges-proskauer-test-protocols.pdf
https://study.com/academy/lesson/methyl-red-test-for-bacteria-procedure-principle.html
https://microbenotes.com/methyl-red-mr-test-objectives-principle-media-used-procedure-result-interpretation-limitations-and-examples/
https://microbiologyinfo.com/methyl-red-mr-test-principle-procedure-and-result-interpretation/
https://pubmed.ncbi.nlm.nih.gov/4923806/
https://www.benchchem.com/product/b147328#inconclusive-orange-color-in-methyl-red-test-what-to-do
https://www.benchchem.com/product/b147328#inconclusive-orange-color-in-methyl-red-test-what-to-do
https://www.benchchem.com/product/b147328#inconclusive-orange-color-in-methyl-red-test-what-to-do
https://www.benchchem.com/product/b147328#inconclusive-orange-color-in-methyl-red-test-what-to-do
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b147328?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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